6-chloro-1-(2,4-dimethylphenyl)Phthalazine

• Molecular Formula: C16H13ClN2
• Molecular Weight: 268.74 g/mol
• IUPAC Name: 6-chloro-1-(2,4-dimethylphenyl)phthalazine
• InChI: InChI=1S/C16H13ClN2/c1-10-3-5-14(11(2)7-10)16-15-6-4-13(17)8-12(15)9-18-19-16/h3-9H,1-2H3
• InChI Key: VPMWIWCABAZEGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C3C=CC(=CC3=CN=N2)Cl)C

Description

6-chloro-1-(2,4-dimethylphenyl)Phthalazine is a useful research compound. Its molecular formula is C16H13ClN2 and its molecular weight is 268.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1,6-dichlorophthalazine (300 mg, 1507 μmol), 2,4-dimethylphenylboronic acid (249 mg, 1658 μmol), Pd(PPh3)2Cl2 (52.9 mg, 75.4 μmol, Strem), and sodium carbonate (479 mg, 4522 μmol) in DME:EtOH:H2O=7:2:3 (5 mL) was heated to 130° C. for 5 min in the Emrys Optimizer microwave. The mixture was diluted with MeOH and H2O and concentrated over SiO2. The residue was purified with flash chromatography (MeOH/CH2Cl2=0→2%) to afford the title compound. MS (ESI, pos. ion) m/z: 269 (M+1).